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Cat. No.: B1421075

Get Quote

Introduction & Structural Context

4-(4-(methylsulfonyl)phenyl)piperidine (CAS: 885274-65-7) is a critical pharmacophore and
intermediate in the synthesis of bioactive compounds, particularly in the fields of antipsychotics,
ion channel modulators, and dopaminergic stabilizers.[1] Structurally, it consists of a piperidine
ring substituted at the C4 position with a phenyl group, which in turn bears a methylsulfonyl
(sulfone) moiety at the para position.

This specific arrangement confers unique physicochemical properties:

e The Sulfone Group: A strong electron-withdrawing group (EWG) that increases the metabolic
stability of the phenyl ring and provides a distinct UV chromophore compared to
unsubstituted phenylpiperidines.

e The Piperidine Ring: A secondary amine that functions as a basic center (pKa ~10-11),
dictating solubility profiles and chromatographic behavior.
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Critical Quality Attributes (CQAS)

For drug development applications, the following attributes must be rigorously controlled:

« |dentity: Unambiguous confirmation of the para-substitution and the oxidation state of the

sulfur (sulfone vs. sulfoxide/sulfide).

o Purity: Quantitation of potential synthetic by-products, particularly the 4-chloro or 4-bromo

precursors and N-protected intermediates (e.g., Boc-derivatives).

» Salt Form: Verification of free base vs. salt (e.g., HCI) stoichiometry.

Analytical Workflow Strategy

The following diagram illustrates the logical flow for the complete characterization of the

compound, moving from bulk property assessment to high-resolution structural confirmation.
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Figure 1: Step-wise analytical lifecycle for 4-(4-(methylsulfonyl)phenyl)piperidine, ensuring
data integrity from physical properties to molecular quantification.

Physicochemical Profiling

Property Value | Characteristic Analytical Implication
Molecular Formula C12H17NO2S Exact Mass: 239.0980 Da
] Monoisotopic peak at m/z
Molecular Weight 239.33 g/mol
240.1 [M+H]*
Solid (White to Off-white Melting point determination is

Physical State .
powder) a key purity check.

) ) Poor water solubility at neutral
N DMSO, Methanol, Dilute Acid ) o )
Solubility (High) pH; requires acidic mobile
i
g phase.

Critical: HPLC mobile phase

must be pH > 11 (unstable for

pKa (Calc.) ~10.5 (Piperidine NH) -
silica) or pH < 3 to ensure
consistent ionization.
Moderate lipophilicity; suitable
LogP (Calc.) ~1.5-2.0

for C18 retention.

Protocol 1: Structural Identification (Spectroscopy)
A. Nuclear Magnetic Resonance (NMR)

Objective: To confirm the regiochemistry of the sulfone group and the integrity of the piperidine
ring.

e Solvent: DMSO-ds is preferred over CDClIs due to the polarity of the sulfone and potential
salt formation.

e Standard: TMS (Tetramethylsilane) at 0.00 ppm.

Expected Chemical Shifts (*H NMR, 400 MHz, DMSO-ds):
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o Sulfone Methyl: A sharp singlet (3H) at 6 3.15 — 3.25 ppm. This is diagnostic for the
methylsulfonyl group.

o Aromatic Protons: An AA'BB' system (para-substitution) showing two doublets (2H each)
around & 7.50 — 7.90 ppm. The protons ortho to the sulfone will be more deshielded
(downfield).

 Piperidine Ring:
o C4-H (benzylic): Multiplet at 6 2.6 — 2.8 ppm.

o C2/C6-H (adjacent to N): Broad multiplets at d 3.0 — 3.4 ppm (shift depends on protonation
state).

o C3/C5-H: Multiplets at 6 1.5 - 1.9 ppm.

o Amine Proton (NH): Broad singlet, chemical shift highly variable (& 2.0 — 9.0 ppm) depending
on concentration, water content, and if it is a salt (e.g., HCI salt gives broad NHz* peaks ~8-9

ppm).

B. Infrared Spectroscopy (FT-IR)

Objective: Rapid confirmation of functional groups.
o Method: ATR (Attenuated Total Reflectance) or KBr pellet.
e Diagnostic Bands:

o Sulfone (O=S=0): Strong symmetric stretch at ~1150 cm~* and asymmetric stretch at
~1300 cm~2.

o Amine (N-H): Weak to medium stretch at 3300 — 3500 cm™1,

o Aromatic (C=C): 1500 — 1600 cm™1,

C. Mass Spectrometry (LC-MS)

Objective: Molecular weight confirmation.
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« lonization: Electrospray lonization (ESI) in Positive Mode.
e Parent lon: [M+H]* = 240.1.

o Fragmentation (MS/MS): Loss of the methylsulfonyl group or cleavage of the piperidine ring
may be observed at higher collision energies.

Protocol 2: HPLC Purity & Assay Method

Expert Insight: Unlike simple piperidine which lacks a chromophore and requires derivatization
(e.g., with tosyl chloride), 4-(4-(methylsulfonyl)phenyl)piperidine possesses a strong
chromophore (phenyl-sulfone). Therefore, direct UV detection is the method of choice.

Method Development Logic

e Column Choice: A C18 column is standard.[2] Because piperidine is a strong base, peak
tailing can occur due to interaction with residual silanols. A "Base Deactivated" (BDS) or
hybrid particle column (e.g., Waters XBridge or Phenomenex Gemini) is recommended.

e pH Control: The mobile phase must be acidic (pH ~2-3) to keep the piperidine fully
protonated (BH*). This ensures a single species in solution and prevents peak splitting.

Detailed Chromatographic Conditions
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Parameter Condition
Instrument HPLC with PDA/DAD Detector

C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x
Column

4.6 mm, 3.5 pym or 5 pm

Mobile Phase A

0.1% Formic Acid or 10mM Ammonium Formate
(adjusted to pH 3.0 with Formic Acid) in Water

Mobile Phase B

Acetonitrile (HPLC Grade)

Flow Rate

1.0 mL/min

Column Temp.

30°C

UV at 230 nm (Sulfone max) and 254 nm

Detection )
(Aromatic)
Injection Vol. 5-10puL
Diluent 50:50 Water:Acetonitrile

Gradient Program

Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration
2.0 95 5 Hold

15.0 10 90 Linear Gradient
20.0 10 90 Wash

20.1 95 5 Re-equilibration
25.0 95 5 End

System Suitability Criteria (Self-Validating)

e Tailing Factor: < 1.5 (Critical for basic amines).
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¢ Resolution: > 2.0 between the main peak and any nearest impurity (e.g., des-methyl sulfone
analog).

¢ Precision: RSD < 2.0% for 5 replicate injections of the standard.

Impurity Profiling & Troubleshooting

Common synthetic impurities arise from the precursor materials.

Impurity A:
4-chlorophenyl methyl sulfone
(Starting Material)
Precursor Less Polar -> Later RT

Target: . Impurity B:
get. Intermediate N-Boc Protected Intermediate

4-(4-(methylsulfonyl)phenyl)piperidine  SEEEEIIREIRICEE

(RT ~8-10 min) (If deprotection incomplete)

Very Hydrophobic -> Late RT

I N Impurity C:
4-phenylpiperidine
(Lacking sulfone)

Different UV Spectrum

Click to download full resolution via product page

Figure 2: Potential impurity map. Impurity A and B are likely to elute after the main peak due to
lack of the polar amine or presence of lipophilic protecting groups.

Troubleshooting Guide

e Broad Peaks: Increase buffer concentration or lower pH to ensure the amine is fully
protonated.

e Double Peaks: Check sample solvent. If the sample is dissolved in 100% ACN and injected
into a high-aqueous initial gradient, "solvent effect" can split peaks. Match diluent to initial
mobile phase conditions.

o Carryover: The basic amine may stick to the injector needle. Ensure a needle wash with
MeOH/Water (50:50) + 0.1% Formic Acid is used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylpiperidine
https://www.benchchem.com/product/b1421075?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsynthesis.com/base/chemical-structure-40175.html
https://www.researchgate.net/publication/353690068_Total_Content_of_Piperidine_Analysis_in_Artane_by_RP-HPLC_Using_Pre-Column_Derivatization_with_4-Toluene_Sulfonyl_Chloride
https://www.benchchem.com/product/b1421075/docs#technical-characterization-of-4-4-methylsulfonyl-phenyl-piperidine-a-comprehensive-analytical-framework
https://www.benchchem.com/product/b1421075/docs#technical-characterization-of-4-4-methylsulfonyl-phenyl-piperidine-a-comprehensive-analytical-framework
https://www.benchchem.com/product/b1421075/docs#technical-characterization-of-4-4-methylsulfonyl-phenyl-piperidine-a-comprehensive-analytical-framework
https://www.benchchem.com/product/b1421075/docs#technical-characterization-of-4-4-methylsulfonyl-phenyl-piperidine-a-comprehensive-analytical-framework
https://www.benchchem.com/product/b1421075/docs#technical-characterization-of-4-4-methylsulfonyl-phenyl-piperidine-a-comprehensive-analytical-framework
https://www.benchchem.com/product/b1421075?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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